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Compound of Interest

Compound Name: Ytracis
CAS No.: 39271-65-3
Cat. No.: B12739972
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Ytracis, a sterile, clear, and colorless solution of Yttrium-90 (°°Y) chloride, serves as a critical
radiopharmaceutical precursor. It is not intended for direct administration to patients but is
exclusively used for the in vitro radiolabeling of carrier molecules, such as monoclonal
antibodies, peptides, and other vectors.[1][2] These °°Y-labeled conjugates are subsequently
used in targeted radionuclide therapy, primarily in oncology. This guide provides an in-depth
overview of Ytracis, including its production, quality control, and application in radiolabeling,
supported by experimental protocols and quantitative data.

Core Properties and Specifications

Ytracis is a solution of °°Y chloride in dilute hydrochloric acid.[1] The key physical and
chemical properties are summarized in the table below.
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Property Specification

Radionuclide Yttrium-90 (°°Y)

Chemical Form Yttrium (°°Y) chloride (°°YCIs3) in 0.04 M HCI

Appearance Clear, colorless solution, free of particulate
matter[1]

Radioactive Concentration 1850 MBg/mL at calibration date[1][3]

Specific Activity Approximately 20 GBg/ug of Yttrium[2]

Half-life 64.1 hours (2.67 days)[1][2]

Beta Emission Energy (Max) 2.281 MeV (99.98%)[1][2]

Decay Product Stable Zirconium-90 (°°Zr)[1][2]

Production of Yttrium-90 Chloride

Yttrium-90 is produced from the radioactive decay of its parent radionuclide, Strontium-90
(°°Sr), which has a much longer half-life of 28.79 years.[1][2] The production process involves
the use of a °°Sr/°°Y generator system.

Experimental Protocol: °°Sr/°°Y Generator Elution

The following is a generalized protocol for the separation of °°Y from °°Sr using an extraction
chromatography generator.

e Generator Setup: The generator consists of a column containing a stationary phase (e.g., a
cation exchange resin or a support impregnated with an extractant like di-(2-
ethylhexyl)phosphoric acid - D2EHPA) onto which °°Sr is adsorbed.[3]

» Elution: °°Y is selectively eluted from the column, leaving the °°Sr parent behind.

o Eluent: An appropriate eluent is passed through the column. For cation exchange resins,
an acetate buffer solution (e.g., 0.6 M, pH 5.0-5.5) can be used.[4] For extraction
chromatography systems, a dilute acid solution may be employed.
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o Flow Rate: The eluent is passed through the column at a controlled flow rate (e.g., 0.3
mL/min) to ensure efficient separation.[5]

o Collection: The eluate, containing the °°Y, is collected in a sterile, pyrogen-free vial.

o Conversion to Chloride Form: If the eluate is not already in the chloride form (e.g., if an
acetate buffer was used), it is further processed. This may involve evaporation and
redissolution in dilute hydrochloric acid to produce °°YCls.
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Caption: Production workflow of Ytracis from a °°Sr/°°Y generator.

Quality Control
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Rigorous quality control is essential to ensure the safety and efficacy of the final radiolabeled
product. The quality control of Ytracis focuses on radionuclidic purity, radiochemical purity, and
chemical purity.

Quality Control Test Method Specification

90Gr levels should be
Radionuclidic Purity Gamma-ray spectrometry extremely low (e.g., < 1x10~4
Bq/Bq of °°Y)

) ) ) Instant Thin Layer ) o
Radiochemical Purity > 95% of radioactivity as °°Y3+
Chromatography (ITLC-SG)

Inductively Coupled Plasma o ] N
Limits on trace metal impurities

Chemical Purity Atomic Emission Spectrometry
(e.g., Fe, Zn)
(ICP-AES)
) ) Clear, colorless, free of
Appearance Visual Inspection )
particulate matter[1]
pH pH meter or indicator strips Typically between 1.0 and 1.5
- Membrane filtration and _
Sterility ) ) Sterile
incubation

) ) Limulus Amebocyte Lysate o S
Bacterial Endotoxins Within specified limits
(LAL) test

Experimental Protocol: Radiochemical Purity by ITLC-
SG

This protocol is a standard method for determining the radiochemical purity of °°YCls.
o Stationary Phase: ITLC-SG (Instant Thin Layer Chromatography-Silica Gel) strip.
o Mobile Phase: 0.1 M Tris buffer (pH 8.2).[3]

e Procedure:
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o Asmall spot (e.g., 2 pL) of the Ytracis solution is applied to the origin of the ITLC-SG
strip.[3]

o The strip is developed in a chromatography tank containing the mobile phase.

o In this system, °°Y3* remains at the origin (Rf = 0), while any colloidal impurities may
migrate with the solvent front.

Analysis: The distribution of radioactivity on the strip is measured using a radio-TLC scanner
or by cutting the strip into sections and counting them in a suitable detector (e.g., a beta
detector).[3]

Calculation: The radiochemical purity is calculated as: (Activity at origin / Total activity on the
strip) x 100%

Spot sample on
ITLC-SG strip

Develop strip in
0.1 M Tris buffer (pH 8.2)

i

Scan or cut and count
radioactivity distribution

i

Calculate Radiochemical Purity
(°°Y3+ at origin)
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Caption: Workflow for radiochemical purity testing of Ytracis.

Radiolabeling of Carrier Molecules

The primary application of Ytracis is the radiolabeling of carrier molecules, which are typically
conjugated with a chelator (e.g., DOTA, DTPA) that can stably bind the °°Y3+* ion.

Generic Experimental Protocol: Radiolabeling of a
Monoclonal Antibody

e Preparation of Antibody-Chelator Conjugate: The monoclonal antibody is first conjugated
with a bifunctional chelator.

e Radiolabeling Reaction:

o In a sterile vial, a buffered solution of the antibody-chelator conjugate is prepared. The pH
is adjusted to be optimal for chelation (typically between 4.5 and 5.5).

o The required volume of Ytracis (°°YCIs) is added to the antibody solution.

o The reaction mixture is incubated at a specific temperature (e.g., 37-42°C) for a defined
period (e.g., 30-60 minutes).

 Purification: After incubation, the radiolabeled antibody is separated from unchelated °°Y and
other impurities. This is often achieved using size-exclusion chromatography (e.g., a PD-10
column).

o Quality Control of the Labeled Product: The final product is tested for radiochemical purity (to
determine the percentage of °°Y bound to the antibody), sterility, and endotoxin levels.
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Caption: Generic workflow for radiolabeling a monoclonal antibody with Ytracis.

Preclinical Biodistribution

The biodistribution of unconjugated °°Y chloride has been studied in animal models to
understand the fate of any °°Y that might be released from the carrier molecule in vivo.

Biodistribution of 2°Y Chloride in Rats

Following intravenous administration in rats, °°Y chloride is rapidly cleared from the blood.[1][6]
The major organs of accumulation are the liver and bones.[1][6]
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Time Point Blood (%ID) Liver (%ID) Bone (%lID)
5 minutes - 18%][1][6] 3.1%[6]

1 hour 11%[1][6] - -

6 hours - - 18%][6]

24 hours 0.14%[1][6] 8.4%[6] -

ID = Injected Dose

It is important to note that the pharmacokinetic and biodistribution properties of the final
radiopharmaceutical product are primarily determined by the nature of the carrier molecule.[1]

[6]

Conclusion

Ytracis (Yttrium-90 chloride) is a fundamental component in the development of targeted
radiotherapeutics. Its well-defined properties and the established methods for its production
and quality control make it a reliable precursor for radiolabeling a wide range of carrier
molecules. A thorough understanding of the technical aspects outlined in this guide is crucial
for researchers and drug development professionals working to advance the field of nuclear
medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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